Cas no 1495465-33-2 (2-(1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-(1H-pyrazol-4-yl)propanoic acid
• CAS No: 1495465-33-2
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 5756325
• PubChem ID: 22665962
• Update Time: 2023-12-26

2-(1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL509533
• EN300-1139255
• 2-(1H-pyrazol-4-yl)propanoic acid
• 1495465-33-2

• Inchi： 1S/C6H8N2O2/c1-4(6(9)10)5-2-7-8-3-5/h2-4H,1H3,(H,7,8)(H,9,10)
• InChI Key： XYZVFOJOWNJCBG-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=NNC=1)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų